![molecular formula C20H21FN2O3 B2496276 N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-phenylbutanamide CAS No. 955240-85-4](/img/structure/B2496276.png)
N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-phenylbutanamide
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Overview
Description
N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-phenylbutanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the oxazolidinone class of antibiotics and is known for its unique structure and properties.
Scientific Research Applications
Pharmacological Profile
N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)-4-phenylbutanamide, related to compounds like ACP-103, demonstrates potent inverse agonist activity at 5-HT2A receptors, indicating potential utility as an antipsychotic agent. ACP-103 competitively antagonized the binding of [3H]ketanserin to heterologously expressed human 5-HT2A receptors, showing significant potency and efficacy. Behaviorally, it mitigated head-twitch behavior and prepulse inhibition deficits induced by 5-HT2A receptor agonists in rats, aligning with antipsychotic-like efficacy (Vanover et al., 2006).
Synthesis and Characterization
Linezolid and its synthetic precursors, which share structural similarities with this compound, have been comprehensively studied using solid-state nuclear magnetic resonance spectroscopy and mass spectrometry. These studies revealed molecular disorder in the crystal lattice of linezolid polymorphs, a feature that could influence the physicochemical properties and the therapeutic efficacy of related compounds (Wielgus et al., 2015).
Anti-Inflammatory Activity
Compounds structurally related to this compound have been synthesized and evaluated for anti-inflammatory activity. Among these, certain derivatives showed significant anti-inflammatory effects, providing insights into the therapeutic potential of these compounds in treating inflammatory conditions (Sunder & Maleraju, 2013).
Future Directions
Mechanism of Action
Target of Action
The compound contains an oxazolidinone ring, which is a feature in some types of antibiotics, such as linezolid and tedizolid. These antibiotics work by inhibiting protein synthesis in bacteria . .
Mode of Action
If this compound acts similarly to other oxazolidinone antibiotics, it might bind to the bacterial 23S ribosomal RNA of the 50S subunit. This prevents the formation of a functional 70S initiation complex, which is an essential component of the bacterial translation process .
Biochemical Pathways
Again, if this compound behaves like other oxazolidinone antibiotics, it might affect the protein synthesis pathway in bacteria. By inhibiting the formation of the 70S initiation complex, it could prevent the translation of mRNA into functional proteins, disrupting the bacteria’s ability to carry out essential biological processes .
properties
IUPAC Name |
N-[[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-4-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O3/c21-16-9-11-17(12-10-16)23-14-18(26-20(23)25)13-22-19(24)8-4-7-15-5-2-1-3-6-15/h1-3,5-6,9-12,18H,4,7-8,13-14H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJEOOTAQVYZDHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)N1C2=CC=C(C=C2)F)CNC(=O)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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